Cas no 610757-51-2 (2-(methoxycarbonyl)phenyl 2-phenylquinoline-4-carboxylate)

• Product Name: 2-(methoxycarbonyl)phenyl 2-phenylquinoline-4-carboxylate
• CAS No: 610757-51-2
• MF: C₂₄H₁₇NO₄
• MW: 383.396086454391
• CID: 6251862
• PubChem ID: 1303460
• Update Time: 2025-10-31

2-(methoxycarbonyl)phenyl 2-phenylquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(methoxycarbonyl)phenyl 2-phenylquinoline-4-carboxylate
• AKOS002162283
• F1572-0003
• (2-methoxycarbonylphenyl) 2-phenylquinoline-4-carboxylate
• 610757-51-2
• Z28192320

• Inchi： 1S/C24H17NO4/c1-28-23(26)18-12-6-8-14-22(18)29-24(27)19-15-21(16-9-3-2-4-10-16)25-20-13-7-5-11-17(19)20/h2-15H,1H3
• InChI Key： YZYDFKLJOMOPFX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)OC)C(C1C=C(C2C=CC=CC=2)N=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 383.11575802g/mol
• Monoisotopic Mass: 383.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-(methoxycarbonyl)phenyl 2-phenylquinoline-4-carboxylate

Introduction to 2-(methoxycarbonyl)phenyl 2-phenylquinoline-4-carboxylate (CAS No: 610757-51-2)

2-(methoxycarbonyl)phenyl 2-phenylquinoline-4-carboxylate, identified by the CAS number 610757-51-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of quinoline derivatives, which are well-known for their broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methoxycarbonyl group at the phenyl ring and a phenyl substituent on the quinoline core, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery.

The synthesis of 2-(methoxycarbonyl)phenyl 2-phenylquinoline-4-carboxylate involves multi-step organic transformations, typically starting from readily available precursors such as aniline derivatives and quinoline compounds. The methoxycarbonylation reaction, which introduces the ester functionality at the phenyl ring, is a critical step in its synthesis. This process often employs reagents like dimethyl carbonate or methyl chloroformate under controlled conditions to ensure high yield and purity. The subsequent introduction of the phenyl group onto the quinoline core further refines the molecular structure, enhancing its pharmacological profile.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-(methoxycarbonyl)phenyl 2-phenylquinoline-4-carboxylate. For instance, catalytic approaches using transition metals have been explored to improve reaction efficiency and reduce byproduct formation. These innovations not only streamline the synthetic pathway but also contribute to cost-effective manufacturing, making this compound more accessible for further research and development.

The pharmacological significance of 2-(methoxycarbonyl)phenyl 2-phenylquinoline-4-carboxylate lies in its potential as a lead compound for developing novel therapeutic agents. Quinoline derivatives have a long history of use in medicine, with notable examples including antimalarial drugs like chloroquine and antitubercular agents. The structural modifications present in 2-(methoxycarbonyl)phenyl 2-phenylquinoline-4-carboxylate are designed to enhance its interaction with biological targets, thereby improving its efficacy and selectivity.

Current research efforts are focused on exploring the biological activities of 2-(methoxycarbonyl)phenyl 2-phenylquinoline-4-carboxylate. Preliminary studies suggest that this compound exhibits promising properties as an inhibitor of certain enzymes and receptors involved in cancer progression and inflammation. The methoxycarbonyl group, in particular, has been shown to modulate binding affinity and metabolic stability, making it an attractive feature for drug design. Further investigation into its mechanism of action is warranted to fully elucidate its therapeutic potential.

In addition to its pharmaceutical applications, 2-(methoxycarbonyl)phenyl 2-phenylquinoline-4-carboxylate may also find utility in other areas such as agrochemicals and material science. Its unique structural framework provides a versatile platform for designing molecules with specific functionalities. For example, modifications at the quinoline core can be tailored to influence electronic properties, making it suitable for applications in organic electronics or as a precursor for advanced materials.

The chemical stability and solubility profile of 2-(methoxycarbonyl)phenyl 2-phenylquinoline-4-carboxylate are crucial factors that determine its suitability for various applications. Studies have shown that this compound exhibits good stability under standard storage conditions but may degrade under extreme pH or temperature conditions. Understanding these properties is essential for optimizing its formulation and ensuring long-term viability in both research and industrial settings.

The synthesis and characterization of 2-(methoxycarbonyl)phenyl 2-phenylquinoline-4-carboxylate have been facilitated by modern analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into the molecular structure and purity of the compound, enabling researchers to refine synthetic routes and improve product quality. Advanced computational methods, including molecular modeling and density functional theory (DFT), have also been employed to predict the biological activity and optimize the structure-based drug design process.

The future prospects of 2-(methoxycarbonyl)phenyl 2-phenylquinoline-4-carboxylate are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery pipeline for novel quinoline-based drugs. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are poised to unlock the full potential of this compound in addressing unmet medical needs.